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Compound of Interest

Compound Name: Methacrolein

Cat. No.: B123484

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
methacrolein in aqueous and organic media. The information is curated to support research,
development, and formulation activities where methacrolein is a key component. This
document presents quantitative solubility data, detailed experimental methodologies for
solubility determination, and a visualization of a key industrial synthesis pathway.

Quantitative Solubility Data

The solubility of methacrolein has been determined in a range of common solvents. The
following tables summarize the available quantitative data to facilitate comparison.

Solubility in Water

Temperature (°C) Solubility ( g/100 mL) Reference

20 6 [1](21[3]

Note: Some sources report the solubility as 60 g/L, which is equivalent to 6 g/100 mL.

Solubility in Organic Solvents
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Solvent Qualitative Solubility
Ethanol Miscible

Ether Miscible

Benzene Soluble (Slightly)
Chloroform Soluble

Methanol Soluble

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of methacrolein
are not readily available in the public domain, a standard and widely accepted method for such
a determination is the Shake-Flask Method, as outlined in the OECD Guideline for the Testing
of Chemicals, Section 105. Below is a representative protocol adapted for a volatile aldehyde
like methacrolein, based on this method.

Representative Experimental Protocol: Shake-Flask
Method (Adapted from OECD Guideline 105)

Objective: To determine the water solubility of methacrolein at a given temperature.

Principle: A surplus of methacrolein is agitated in a sealed vessel with water at a constant
temperature until equilibrium is reached. The concentration of methacrolein in the aqueous
phase is then determined by a suitable analytical method, such as gas chromatography (GC).

Materials and Apparatus:

Methacrolein (of known purity)

Distilled or deionized water

Constant temperature water bath or shaker

Glass flasks with airtight stoppers (e.g., screw caps with PTFE-lined septa)
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Centrifuge (optional, if phase separation is not clear)

Syringes and filters (if necessary for sampling)

Gas chromatograph with a suitable detector (e.g., Flame lonization Detector - FID)

Volumetric flasks and pipettes for standard preparation
Procedure:

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility of
methacrolein and the time required to reach equilibrium. This helps in determining the
appropriate amount of substance and water to be used in the final test.

e Preparation of Test Vessels:

o Add an excess amount of methacrolein to several glass flasks. The excess is crucial to
ensure that a saturated solution is formed.

o Add a known volume of water to each flask.
o Seal the flasks tightly to prevent the loss of the volatile methacrolein.
o Equilibration:

o Place the flasks in a constant temperature shaker bath set to the desired temperature
(e.g., 20 °C).

o Agitate the flasks for a predetermined period (e.g., 24, 48, and 72 hours) to ensure that
equilibrium is reached. The time to reach equilibrium should be determined during the
preliminary test.

e Phase Separation:

o After the equilibration period, stop the agitation and allow the flasks to stand in the
constant temperature bath for at least 24 hours to allow for the separation of the aqueous
and non-aqueous phases.
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o If a clear separation is not achieved, the samples can be centrifuged at the test
temperature.

e Sampling:

o Carefully withdraw an aliquot of the aqueous phase using a syringe. Avoid disturbing the
undissolved methacrolein.

o If necessary, filter the sample to remove any suspended micro-droplets.
e Analysis:

o Determine the concentration of methacrolein in the aqueous sample using a calibrated
gas chromatograph.

o Prepare a series of standard solutions of methacrolein in a suitable solvent (e.qg.,
methanol) and use these to generate a calibration curve.

o The concentration of methacrolein in the test sample is determined by comparing its GC
response to the calibration curve.

o Data Interpretation: The average concentration from the samples taken at different
equilibration times (once a plateau is reached) is reported as the water solubility of
methacrolein at the specified temperature.

Industrial Synthesis of Methacrolein

Methacrolein is a significant industrial chemical, primarily produced through the catalytic
oxidation of isobutylene. The process typically occurs in two stages. The following diagram
illustrates this key manufacturing workflow.
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Industrial Synthesis of Methacrolein

Step 1: Oxidation of Isobutylene

D>

First Stage Reactor
(Mo-Bi based catalyst)
300-400 °C

Methacrolein

Step 2: Oxidation to Methacrylic Acid (Optional)

o @

Second Stage Reactor
(Heteropolyacid catalyst)
250-350 °C

Methacrylic Acid

Click to download full resolution via product page

Caption: Workflow for the two-step oxidation of isobutylene to produce methacrolein and
subsequently methacrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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